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Compound of Interest

Compound Name: Neurokinin A(4-10) TFA

Cat. No.: B1574825

Get Quote

Executive Summary
Neurokinin A(4-10) TFA (Trifluoroacetate salt) is a truncated synthetic peptide fragment of

Neurokinin A (NKA). It serves as a highly selective pharmacological tool for isolating Tachykinin

NK2 receptor activity. Unlike full-length NKA, which exhibits cross-reactivity with NK1 and NK3

receptors, the (4-10) fragment retains high affinity for NK2 while displaying negligible affinity for

NK1.

This specificity is critical in respiratory drug discovery. While NK1 receptors mediate neurogenic

inflammation (plasma leakage, mucus secretion), NK2 receptors are the primary drivers of

bronchoconstriction in human and guinea pig airways. This guide outlines the mechanistic

grounding, technical handling, and validated experimental protocols for utilizing Neurokinin
A(4-10) TFA to model airway hyperresponsiveness.

Pharmacological Profile & Selectivity
The primary utility of Neurokinin A(4-10) lies in its ability to decouple bronchospasm from other

tachykinin-induced effects.
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Sequence: Asp-Ser-Phe-Val-Gly-Leu-Met-NH₂ (often modified as [β-Ala8] for enhanced

stability).

Receptor Selectivity:

NK2 Receptor: High Agonist Potency (

).

NK1 Receptor: Low/Negligible Affinity (removes confounding variables like vasodilation or

sialorrhea).

NK3 Receptor: Negligible Affinity.

Why the TFA Salt? Synthetic peptides are commonly delivered as trifluoroacetate (TFA) salts

due to the use of TFA in cleaving the peptide from the resin during solid-phase synthesis.[1][2]

[3] While this improves solubility and stability during storage, the TFA counter-ion can be

cytotoxic or alter local pH in unbuffered systems. (See Section 4: Technical Handling).

Mechanistic Pathway: NK2-Mediated Contraction
Neurokinin A(4-10) induces bronchoconstriction via a G-protein coupled cascade. Upon binding

to the NK2 receptor on airway smooth muscle (ASM) cells, it activates the

protein, leading to intracellular calcium mobilization.
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Figure 1: The Gq-coupled signaling pathway activated by Neurokinin A(4-10) leading to airway

smooth muscle contraction.

Experimental Protocols
A. Ex Vivo: Guinea Pig Tracheal Rings (Organ Bath)
The guinea pig trachea is the "gold standard" bioassay for NK2 agonists because its tachykinin

receptor distribution closely mirrors human bronchi.

Objective: Measure isometric tension changes in response to cumulative dosing.

Protocol:

Tissue Prep: Euthanize male Dunkin-Hartley guinea pigs (300–500g). Rapidly excise the

trachea and place in oxygenated Krebs-Henseleit solution.

Ring Sectioning: Cut the trachea into 2–3 mm rings.

Critical Step: If studying direct smooth muscle effects, mechanically remove the epithelium

(rubbing the lumen) to eliminate epithelium-derived relaxing factors (EpDRF) and neutral

endopeptidase (NEP) activity.

Mounting: Suspend rings in organ baths (10–20 mL) containing Krebs solution at 37°C,

aerated with 95%

/ 5%

. Apply 1.0 g resting tension.

Equilibration: Wash every 15 mins for 60 mins.

Pre-treatment (The "Isolation" Cocktail):

Indomethacin (1 µM): Block cyclooxygenase to prevent prostaglandin interference.

Atropine (1 µM): Block muscarinic receptors to ensure contraction is not cholinergic.
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Phosphoramidon (1 µM): (Optional) Inhibit NEP to prevent peptide degradation, though

NKA(4-10) is relatively resistant compared to Substance P.

Dosing: Add Neurokinin A(4-10) TFA in cumulative concentrations (

M to

M).

Data Analysis: Express contraction as a percentage of the maximal response to KCl (60 mM)

or Carbachol (

M).

B. In Vivo: Konzett-Rössler Method (Insufflation
Pressure)
This method measures overflow air volume as a surrogate for airway resistance.

Protocol:

Anesthesia: Anesthetize guinea pigs (Urethane 1.2 g/kg i.p.).

Instrumentation: Cannulate the trachea and connect to a rodent ventilator (constant volume).

Connect the side arm of the tracheal cannula to a pressure transducer.

Stabilization: Ventilate at 60 strokes/min.

Administration: Cannulate the jugular vein for peptide delivery.

Challenge: Administer Neurokinin A(4-10) TFA as a bolus (e.g., 1–10 nmol/kg i.v.).

Measurement: Record the increase in pulmonary inflation pressure (PIP).

Validation: Pre-treatment with a selective NK2 antagonist (e.g., SR48968) should abolish

the response, confirming mechanism.

Technical Handling: The TFA Factor
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Crucial Warning: Neurokinin A(4-10) is supplied as a Trifluoroacetate (TFA) salt.[2] TFA is a

strong acid.[4]

Buffering: When reconstituting the peptide (typically in water or DMSO), the solution will be

acidic. In cellular assays or small-volume organ baths, this acidity can cause non-specific

artifacts or toxicity.

Solution: Always dilute the stock solution at least 1:100 into a buffered medium (like Krebs

or PBS) before applying to the tissue to neutralize the TFA.

Desensitization: Tachykinin receptors desensitize rapidly.

Rule: Do not repeat high doses without a washout period of at least 20–30 minutes.

Comparative Data Summary
Compound

NK1 Affinity
(Substance P Site)

NK2 Affinity (NKA
Site)

Primary In Vivo
Effect

Substance P
High (

nM)
Low

Vasodilation,

Salivation, Edema

Neurokinin A (Full) Moderate
High (

nM)

Bronchoconstriction +

Inflammation

NKA(4-10)
Negligible (

nM)

High (

nM)

Pure

Bronchoconstriction

Table 1: Selectivity profile demonstrating why NKA(4-10) is the superior tool for isolating

bronchoconstrictive mechanisms.

References
Maggi, C. A., et al. (1993). Tachykinin receptors and tachykinin receptor antagonists.[5][6][7]

Journal of Autonomic Pharmacology.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/publication/394317410_Towards_a_Consensus_for_the_Analysis_and_Exchange_of_TFA_as_a_Counterion_in_Synthetic_Peptides_and_Its_Influence_on_Membrane_Permeation
https://www.genscript.com/peptide_assay_failure.html
https://orbi.uliege.be/bitstream/2268/17699/1/The%20triple%20neurokinin-receptor%20antagonist%20CS-003%20inhibits%20neurokinin%20A-induced%20bronchoconstriction%20in%20patients.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10015449/
https://scispace.com/pdf/a-pharmacological-study-of-nk1-and-nk2-tachykinin-receptor-5evojwkss6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regoli, D., et al. (1988). Pharmacological characterization of neurokinin receptors in the

guinea pig isolated trachea. European Journal of Pharmacology.[7][8]

Cornish, J., et al. (1999). Trifluoroacetate, a contaminant in purified proteins, inhibits

proliferation of osteoblasts and chondrocytes. American Journal of Physiology-Endocrinology

and Metabolism.

Bai, T. R., et al. (1995). Tachykinin NK2 receptors in the airways: characterization and

therapeutic potential. Pulmonary Pharmacology.

Ellis, J. L., & Undem, B. J. (1994). Role of peptidases in the regulation of neurokinin

responses in the guinea pig trachea. Journal of Pharmacology and Experimental

Therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-bronchoconstriction-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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